Tetrabutylammonium perrhenate

Specification

• CAS No.: 16385-59-4
• Molecular Formula: C16H36NO4Re
• Molecular Weight: 492.67 g/mol
• IUPAC Name: oxido(trioxo)rhenium;tetrabutylazanium
• Standard InChI: InChI=1S/C16H36N.4O.Re/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;;;;;/h5-16H2,1-4H3;;;;;/q+1;;;;-1
• Standard InChI Key: MTTXKKTWRLXAKW-UHFFFAOYSA-N
• SMILES: CCCC[N+](CCCC)(CCCC)CCCC.[O-][Re](=O)(=O)=O
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.[O-][Re](=O)(=O)=O

Introduction

Chemical Structure and Identification

Tetrabutylammonium perrhenate is an organometallic salt with the chemical formula (CH₃CH₂CH₂CH₂)₄N(ReO₄) or C₁₆H₃₆NO₄Re. The compound consists of a tetrabutylammonium cation [(C₄H₉)₄N]⁺ and a perrhenate anion [ReO₄]⁻, which contains rhenium in its highest oxidation state (+7).

Basic Identification Parameters

Parameter	Value
IUPAC Name	oxido(trioxo)rhenium;tetrabutylazanium
CAS Registry Number	16385-59-4
Molecular Formula	C₁₆H₃₆NO₄Re
Molecular Weight	492.67 g/mol
InChI Key	MTTXKKTWRLXAKW-UHFFFAOYSA-N
European Community (EC) Number	624-536-5

Structural Composition

The structure of tetrabutylammonium perrhenate features a quaternary ammonium cation with four butyl chains attached to a positively charged nitrogen atom. The counter-ion is the tetrahedral perrhenate anion, where a central rhenium atom is surrounded by four oxygen atoms in a tetrahedral arrangement. This specific arrangement contributes to the compound's unique chemical properties and reactivity patterns.

Physical and Chemical Properties

Tetrabutylammonium perrhenate possesses distinctive physical and chemical properties that determine its behavior in various chemical environments and applications.

Applications in Research and Industry

Tetrabutylammonium perrhenate finds numerous applications across different fields of chemistry and materials science.

Chemical Research Applications

The compound serves various functions in chemical research:

• Starting Material: It functions as a starting material for synthesizing rhenium complexes, particularly those with o-phenylenediamine and o-aminobenzenethiol.

• Catalyst Development: Tetrabutylammonium perrhenate is utilized in the preparation of various rhenium-based catalysts, which have applications in organic synthesis reactions.

• Organic Synthesis: The compound plays a crucial role in facilitating certain organic transformations, including the synthesis of alkenes and alcohols.

Biomedical Applications

In the biomedical field, tetrabutylammonium perrhenate serves as:

• Model Compound: It is used as a model for the synthesis of diagnostic radiopharmaceuticals. This application is particularly valuable as it allows researchers to develop and optimize synthetic routes for radioactive technetium compounds using the non-radioactive rhenium analog.

• Radiopharmaceutical Development: The compound contributes to the development of imaging agents for nuclear medicine applications.

Reaction Mechanisms

Understanding the reaction mechanisms involving tetrabutylammonium perrhenate is crucial for its effective application in various chemical processes.

Coordination Chemistry

Tetrabutylammonium perrhenate participates in coordination chemistry by serving as a source of the perrhenate anion, which can coordinate to various metal centers or organic substrates. This property is particularly valuable in the synthesis of complex rhenium-containing molecules.

Catalytic Activity

The compound facilitates various chemical transformations, potentially through the following mechanisms:

• Oxidation-Reduction Processes: The perrhenate anion can participate in redox reactions, although it is generally considered less oxidizing than its periodic table analog, permanganate.

• Complex Formation: It enables the formation of rhenium complexes with various ligands, which can then catalyze specific organic transformations.

• Polyoxometalate Chemistry: Recent research indicates that perrhenate can participate in auto-reduction processes leading to the formation of polyoxometalate structures, which may have unique catalytic properties.

GHS Code	Hazard Statement	Classification	Notification Rate
H315	Causes skin irritation	Warning: Skin corrosion/irritation	100%
H319	Causes serious eye irritation	Warning: Serious eye damage/eye irritation	100%
H335	May cause respiratory irritation	Warning: Specific target organ toxicity, single exposure; Respiratory tract irritation	97.5%

Comparison with Similar Compounds

To better understand the unique properties and applications of tetrabutylammonium perrhenate, it is helpful to compare it with similar compounds.

Comparison with Other Tetrabutylammonium Salts

Several tetrabutylammonium salts share structural similarities with tetrabutylammonium perrhenate but exhibit different chemical properties due to their varying anions:

Compound	Anion	Key Differences/Applications
Tetrabutylammonium perchlorate	ClO₄⁻	More oxidizing; used in electrochemistry
Tetrabutylammonium nitrate	NO₃⁻	Different redox properties; used in phase-transfer catalysis
Tetrabutylammonium hexafluorophosphate	PF₆⁻	Common electrolyte in electrochemistry
Tetrabutylammonium tetrafluoroborate	BF₄⁻	Used in electrolytes and ionic liquids

Comparison with Other Rhenium Compounds

Tetrabutylammonium perrhenate differs from other rhenium compounds primarily in its ionic nature and the oxidation state of rhenium:

• Rhenium Carbonyls: Unlike rhenium carbonyl compounds where rhenium typically exists in lower oxidation states, tetrabutylammonium perrhenate contains rhenium in its highest oxidation state (+7).

• Rhenium Oxides: Compared to rhenium oxides like Re₂O₇, tetrabutylammonium perrhenate offers improved solubility in organic solvents, making it more suitable for certain synthetic applications.

• Rhenium Halides: Rhenium halides feature different coordination geometries and oxidation states compared to the tetrahedral perrhenate anion in tetrabutylammonium perrhenate.

Recent Research Developments

Recent scientific investigations have expanded our understanding of perrhenate chemistry and its applications.

Auto-reduction Phenomena

A significant recent discovery involves the auto-reduction capability of perrhenate. Research published in February 2025 demonstrated that perrhenate can undergo auto-reduction processes, similar to other Group VII elements like technetium and manganese. This auto-reduction leads to coordination geometries suitable for polyoxometalate (POM) assembly, potentially opening new avenues for rhenium chemistry applications.

Mixed-Metal Polyoxometalates

The combination of perrhenate with pertechnetate has led to the development of novel mixed-metal polyoxometalate structures. The first group VII mixed-metal POM, [Tc₄O₄(H₂O)₂(ReO₄)₁₄]²⁻, was recently reported, highlighting the potential for creating new materials with unique properties through the incorporation of perrhenate into complex metal-oxide frameworks.